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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the effective disinfection of laboratory

pipettes and plasticware using Wofasteril® solution, a peracetic acid (PAA)-based disinfectant.

Adherence to these protocols is crucial for maintaining aseptic conditions and ensuring the

integrity of experimental results in research, development, and quality control laboratories.

Introduction to Wofasteril®
Wofasteril® is a powerful, broad-spectrum disinfectant with rapid action against a wide range

of microorganisms, including bacteria, fungi, viruses, and spores.[1][2] Its active ingredient,

peracetic acid, is a strong oxidizing agent that denatures proteins, disrupts cell wall

permeability, and oxidizes essential enzymes, leading to microbial inactivation.[3] Wofasteril®
is an environmentally friendly option as it decomposes into harmless byproducts: acetic acid,

water, and oxygen.[2][3]

For applications requiring enhanced material compatibility and reduced odor, Wofasteril® is

often used in combination with alcapur®, an alkaline additive.[1][2][3][4] This combination is

particularly recommended for surface disinfection.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1220858?utm_src=pdf-interest
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.researchgate.net/publication/259506832_Peracetic_acid_disinfectant_efficacy_against_Pseudomonas_aeruginosa_biofilms_on_polystyrene_surfaces_and_comparison_between_methods_to_measure_it
https://pubmed.ncbi.nlm.nih.gov/40544673/
https://www.medivators.com/sites/default/files/minntech/documents/50097-772%20A%20PAA%20Sterilization%20final.pdf
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/40544673/
https://www.medivators.com/sites/default/files/minntech/documents/50097-772%20A%20PAA%20Sterilization%20final.pdf
https://www.benchchem.com/product/b1220858?utm_src=pdf-body
https://www.researchgate.net/publication/259506832_Peracetic_acid_disinfectant_efficacy_against_Pseudomonas_aeruginosa_biofilms_on_polystyrene_surfaces_and_comparison_between_methods_to_measure_it
https://pubmed.ncbi.nlm.nih.gov/40544673/
https://www.medivators.com/sites/default/files/minntech/documents/50097-772%20A%20PAA%20Sterilization%20final.pdf
https://gmpplastic.com/blogs/useful-articles-on-lab-supplies-faq-section/chemical-compatibility-chart-plastics
https://pubmed.ncbi.nlm.nih.gov/40544673/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: Efficacy and Material
Compatibility
The following tables summarize the disinfectant efficacy of peracetic acid and its compatibility

with common laboratory plastics.

Table 1: Antimicrobial Efficacy of Peracetic Acid
Microorganism
Type

PAA
Concentration

Contact Time Efficacy Reference

Gram-positive &

Gram-negative

Bacteria

<100 ppm <5 minutes Inactivation [3][5]

Fungi & Yeasts <100 ppm <5 minutes Inactivation [3][5]

Viruses (general) 12 - 2250 ppm Varies Inactivation [3][5]

Poliovirus 1500 ppm 5 minutes Inactivation [6]

Adenovirus 400 ppm 5 minutes Inactivation [6]

Murine Norovirus 1000 ppm 5 minutes Inactivation [6]

Bacterial Spores

500 - 10,000

ppm (0.05% -

1%)

15 seconds - 30

minutes
Inactivation [3][5]

Pseudomonas

aeruginosa

biofilms on

polystyrene

1.61%

PERAsafe®

(PAA donor)

Not specified
100% killing

efficacy
[1]

Salmonella

Typhimurium on

plastic surfaces

50 ppm 5 minutes

Complete

eradication of

biofilms

[7]

Listeria

monocytogenes

biofilms

Not specified 1 - 5 minutes

5.10–7.39 log

CFU/cm²

reduction

[8]
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Table 2: Compatibility of Peracetic Acid with Laboratory
Plastics

Plastic Type
Chemical
Name

PAA
Compatibility

Notes Reference

PP Polypropylene
Good to

Excellent

Good resistance

to non-oxidizing

acids. Not

compatible with

strong oxidants.

[4][9][10][11]

PE Polyethylene Good

Service life may

depend on

temperature and

grade.

[4][9]

PS Polystyrene Limited

Limited chemical

resistance;

unsuitable for

strong solvents.

[4]

PC Polycarbonate Moderate

Susceptible to

stress cracking

from alcohols

and detergents.

[4]

PTFE/PVDF

Polytetrafluoroet

hylene/Polyvinyli

dene fluoride

Excellent

Recommended

for contact with

PAA solutions.

[9]

PVC Polyvinyl chloride Fair to Good - [9]

Experimental Protocols
Safety First: Always wear appropriate Personal Protective Equipment (PPE), including gloves,

safety goggles, and a lab coat, when handling Wofasteril® concentrate and its solutions.[7][12]

Prepare and use solutions in a well-ventilated area.
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Protocol 1: Preparation of Wofasteril® Working Solution
This protocol describes the preparation of a 0.1% peracetic acid working solution from a

Wofasteril® concentrate. Note that different Wofasteril® products may have varying PAA

concentrations; always refer to the manufacturer's instructions for the specific product in use.

Materials:

Wofasteril® concentrate

Distilled or deionized water

Graduated cylinders or volumetric flasks

A clean, dedicated container for the working solution

Procedure:

Determine the required volume of the working solution.

Consult the product datasheet for the specific dilution ratio. For example, Wofasteril® 035

requires a 1:34 dilution to achieve a 0.1% PAA solution.

Measure the required volume of water and pour it into the dedicated container.

Carefully measure the corresponding volume of Wofasteril® concentrate and add it to the

water. Always add concentrate to water, not the other way around.

Gently mix the solution. The working solution is now ready for use.

Label the container with the solution name, concentration, and date of preparation. Use the

solution shortly after preparation as its efficacy may decrease over time.[1][4][7]

Protocol 2: Disinfection of Serological Pipettes and
Pipette Tips (by immersion)
This protocol is suitable for reusable glass or plastic pipettes and for the decontamination of

used disposable pipette tips before disposal.
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Materials:

0.1% Wofasteril® working solution

Container for immersion (e.g., a pipette washer or a deep tray)

Sterile, distilled, or deionized water for rinsing

Drying rack

Procedure:

Pre-clean: If the pipettes are heavily soiled, rinse them with distilled water to remove any

gross contamination. For serological pipettes, you can use a soft brush for manual cleaning

before disinfection.[12]

Immersion: Completely immerse the pipettes or tips in the 0.1% Wofasteril® working

solution. Ensure that all surfaces, including the inner bores of the pipettes, are in contact with

the disinfectant.

Contact Time: Allow a minimum contact time of 15 minutes. For highly resistant organisms or

biofilms, a longer contact time may be necessary (refer to Table 1).

Rinsing: After the contact time, carefully remove the pipettes/tips from the disinfectant

solution. Rinse them thoroughly with sterile, distilled, or deionized water to remove any

residual PAA. A triple rinse is recommended.

Drying: Place the cleaned pipettes on a drying rack and allow them to air dry completely

before use or autoclaving (for autoclavable pipettes).

Protocol 3: Disinfection of Plasticware (e.g., tubes,
flasks, plates)
This protocol is for the disinfection of common laboratory plasticware.

Materials:

0.1% Wofasteril® working solution
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Container for immersion or a spray bottle

Sterile, distilled, or deionized water for rinsing

Procedure:

Pre-clean: As with pipettes, pre-clean the plasticware if necessary to remove visible dirt and

residues.

Application:

Immersion (for smaller items): Completely submerge the plasticware in the 0.1%

Wofasteril® working solution.

Wiping/Spraying (for larger items): Thoroughly wipe or spray all surfaces of the plasticware

with the 0.1% Wofasteril® working solution, ensuring complete coverage.

Contact Time: Maintain a wet surface for at least 15 minutes.

Rinsing: Rinse the plasticware thoroughly with sterile, distilled, or deionized water.

Drying: Allow the plasticware to air dry in a clean environment.

Visualizations
The following diagrams illustrate the key processes involved in the disinfection protocol.
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Caption: Workflow for preparing the Wofasteril® working solution.
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Caption: Experimental workflow for plasticware disinfection.
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Caption: Mechanism of action of Peracetic Acid on microorganisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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